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Compound of Interest

Compound Name: TAS-114

Cat. No.: B611158 Get Quote

This document provides crucial safety protocols and logistical plans for the handling and

disposal of TAS-114, a dual dUTPase and dihydropyrimidine dehydrogenase (DPD) inhibitor.

The following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Safety Precautions
TAS-114 is classified as harmful if swallowed (Acute toxicity, Oral, Category 4) and very toxic to

aquatic life with long-lasting effects (Acute aquatic toxicity, Category 1; Chronic aquatic toxicity,

Category 1). Appropriate personal protective equipment (PPE) and handling procedures are

mandatory to minimize exposure and prevent environmental contamination.

Quantitative Safety Data
While specific occupational exposure limits for TAS-114 have not been established, the

following table summarizes key safety-related quantitative data.
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Parameter Value Source

Oral LD50
Category 4 (Harmful if

swallowed)

Aquatic Toxicity
Category 1 (Acute and

Chronic)

Solubility in DMSO 90 - 100 mg/mL [1][2]

Storage Temperature (Powder) -20°C

Storage Temperature (in

Solvent)
-80°C

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling TAS-114.

Recommended Personal Protective Equipment
PPE Category Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-resistant nitrile

gloves (ASTM D6978

certified).

Protects against dermal

absorption. Nitrile offers good

chemical resistance.

Eye Protection
Safety goggles with side-

shields or a face shield.
Prevents splashes to the eyes.

Body Protection

Impervious clothing, such as a

disposable gown with long

sleeves and closed cuffs.

Protects skin from

contamination.

Respiratory Protection

A suitable respirator should be

used when handling the

powder outside of a certified

chemical fume hood to avoid

inhalation of dust particles.

Prevents respiratory exposure

to the powdered compound.
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Experimental Protocols
Adherence to detailed experimental protocols is critical for safety and experimental

reproducibility.

Protocol for Preparation of a 10 mM Stock Solution in
DMSO

Preparation:

Don all required PPE as specified in the table above.

Perform all manipulations within a certified chemical fume hood.

Wipe down the work surface with an appropriate deactivating solution before and after

handling.

Weighing the Compound:

Use an analytical balance to carefully weigh the desired amount of TAS-114 powder onto

weigh paper.

Handle the powder gently to minimize the creation of airborne dust.

Solubilization:

Carefully transfer the weighed powder into a sterile, conical tube.

Add the calculated volume of dimethyl sulfoxide (DMSO) to achieve a 10 mM

concentration.

To ensure complete transfer, rinse the weigh paper with a small amount of the solvent and

add it to the tube.

Cap the tube securely and vortex until the compound is fully dissolved. Gentle warming

and sonication can aid dissolution.

Storage:
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Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Signaling Pathway and Workflow Diagrams
Visual representations of the mechanism of action and emergency procedures can enhance

understanding and preparedness.

Mechanism of Action of TAS-114

Fluoropyrimidine Chemotherapy (e.g., 5-FU)

Cellular Processes

5-FU

FdUTP

dUTP

Incorporation into DNA DNA Damage & Cell Death

TAS-114

dUTPaseinhibits

Dihydropyrimidine
Dehydrogenase (DPD)

inhibits

degrades

degrades

catabolizes

Click to download full resolution via product page

Caption: Mechanism of action of TAS-114.
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TAS-114 Spill Response Workflow

Spill Occurs

Alert others in the area

Evacuate the immediate area
(if necessary)

Assess the spill
(minor vs. major)

Don appropriate PPE

Contain the spill with
absorbent material

Neutralize (if applicable)
and absorb

Collect contaminated material
into a hazardous waste container

Decontaminate the area

Dispose of waste according to
institutional guidelines

Report the incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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